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Research indicates that carpachromene exhibits promising antidiabetic activity. A 2021 study investigated

its effects on an insulin-resistant HepG2 cell model (HepG2/IRM) and identified a potential molecular

pathway [1] [2].

The compound decreased glucose concentration and increased glycogen content in HepG2/IRM cells in a

concentration- and time-dependent manner [1]. Western blot analysis suggested that carpachromene

modulates the IR/IRS1/PI3K/Akt/GSK3/FoxO1 insulin signaling pathway [1] [2]. The diagram below

illustrates this proposed mechanism.
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Proposed insulin signaling pathway modulated by carpachromene [1] [2].
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Experimental Data on Glucose Metabolism

The following table summarizes key quantitative findings from the HepG2/IRM study [1].

Parameter Experimental Detail Observed Effect

Cytotoxicity 48h treatment; 6.3, 10, 20
µg/mL

Cell viability >90%

Glucose
Consumption

48h treatment; 20 µg/mL Significant decrease to 1.07 ± 0.18
mmol/L

Glycogen Content Treatment in HepG2/IRM cells Increased

Enzyme Activity PEPCK Significantly decreased

Hexokinase Significantly increased

How to Proceed with Structural Elucidation

Given the lack of specific chiral data in the literature, you may need to pursue definitive characterization

through these approaches:

Consult Specialized Databases: Search SciFinder or Reaxys for detailed spectral data and

stereochemical assignments
Analyze Original Isolation Studies: Locate the first paper that isolated carpachromene, which may

contain NMR and optical rotation data for chiral center inference
Perform Computational Modeling: Predict chiral centers and stable stereoisomers using molecular

modeling software if original data is available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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